Cas no 2171875-87-7 (2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidooxy}acetic acid)

• Product Name: 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidooxy}acetic acid
• CAS No: 2171875-87-7
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6035291
• PubChem ID: 165877814
• Update Time: 2025-05-20

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidooxy}acetic acid
• EN300-1474457
• 2171875-87-7
• 2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylhexanamido]oxy}acetic acid

• Inchi： 1S/C25H30N2O6/c1-17(11-12-23(28)27(2)33-16-24(29)30)13-14-26-25(31)32-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22H,11-16H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： QHDFUDXYJPKYHM-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CCC(N(C)OCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidooxy}acetic acid

Comprehensive Guide to 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidooxy}acetic acid (CAS No. 2171875-87-7)

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidooxy}acetic acid (CAS No. 2171875-87-7) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), where the Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for amines. Researchers and pharmaceutical companies frequently search for high-purity Fmoc-amino acid derivatives like this compound to develop novel peptide-based therapeutics.

The molecular structure of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidooxy}acetic acid features a unique combination of Fmoc protection and a carboxylic acid functional group, making it ideal for peptide chain elongation. Its CAS number, 2171875-87-7, is crucial for precise identification in chemical databases and regulatory documentation. Recent trends in peptide drug discovery have increased demand for such building blocks, especially for developing GPCR-targeting peptides and anti-inflammatory biologics.

In pharmaceutical applications, this compound enables the synthesis of modified peptide sequences with enhanced stability or bioavailability. The Fmoc protection strategy allows for mild deprotection conditions using piperidine, preserving sensitive amino acid side chains. Many researchers searching for Fmoc-protected amino acid derivatives for SPPS specifically look for compounds like CAS 2171875-87-7 to create custom peptide libraries for drug screening.

The compound's physicochemical properties, including its solubility in DMF and DMSO, make it particularly suitable for automated peptide synthesizers. Current research hotspots involving similar compounds include peptide-based COVID-19 therapeutics and anti-cancer peptide vaccines, driving increased interest in Fmoc-amino acid building blocks. Proper handling requires anhydrous conditions to maintain the integrity of the acid-sensitive Fmoc group.

Quality control of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidooxy}acetic acid typically involves HPLC analysis to verify the ≥95% purity required for peptide synthesis. The compound's storage stability is excellent when kept at -20°C under inert atmosphere, addressing common concerns about Fmoc-group degradation that researchers frequently inquire about.

Market analysis shows growing demand for specialty amino acid derivatives like this compound, particularly in North America and Asia-Pacific regions where peptide therapeutic development is expanding rapidly. Suppliers often highlight the compound's application in creating constrained peptides and cyclic peptide scaffolds, which are emerging as important modalities in drug discovery.

The synthesis of 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidooxy}acetic acid involves multi-step organic reactions requiring expertise in protective group chemistry. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, addressing quality concerns that frequently appear in search queries about Fmoc-amino acid verification.

Recent publications have demonstrated the utility of similar Fmoc-protected derivatives in developing peptide nucleic acids (PNAs) and peptide-drug conjugates, areas receiving significant research attention. The compound's compatibility with microwave-assisted peptide synthesis makes it valuable for high-throughput applications, a feature increasingly sought after in pharmaceutical R&D.

Environmental and safety considerations for handling CAS 2171875-87-7 follow standard laboratory protocols for organic synthetic intermediates. While not classified as hazardous, proper personal protective equipment is recommended during weighing and handling, particularly due to the compound's potential for dust formation in solid state.

The global market for peptide synthesis reagents is projected to grow significantly, with compounds like 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylhexanamidooxy}acetic acid playing crucial roles. Emerging applications in cell-penetrating peptides and targeted drug delivery systems continue to drive innovation in this chemical space.